5-(2,5-dioxopyrrolidin-1-yl)pentanoic Acid
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Overview
Description
5-(2,5-dioxopyrrolidin-1-yl)pentanoic Acid, also known as 2,5-Dioxo-1-pyrrolidinepentanoic acid, has a molecular formula of C9H13NO4 and a molecular weight of 199.21 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H13NO4/c11-7-4-5-8(12)10(7)6-2-1-3-9(13)14/h1-6H2,(H,13,14) . This code represents the molecular structure of the compound.Scientific Research Applications
Biological Activity and Therapeutic Potential α-Lipoic acid exhibits a broad spectrum of biological activities, functioning as a cofactor for mitochondrial enzymes and demonstrating potential therapeutic applications in diseases such as diabetes, cardiovascular disorders, neurodegenerative diseases, autoimmune diseases, cancer, and AIDS. Its ability to quench free radicals, chelate metals, and regenerate other antioxidants underscores its designation as the "antioxidant of antioxidants" (Gorąca et al., 2011).
Chemical Synthesis and Industrial Relevance Pentanoic acid production from γ-valerolactone demonstrates the chemical versatility of pentanoic acid derivatives, including 5-(2,5-dioxopyrrolidin-1-yl)pentanoic acid. This process, utilizing bifunctional catalysis, highlights the sustainable conversion of biomass-derived chemicals into industrially relevant compounds, paving the way for green chemistry applications (Al‐Naji et al., 2020).
Unique Antioxidant Mechanisms The distinct antioxidant mechanism of lipoic acid, functioning in both its reduced (dihydrolipoic acid) and oxidized forms, positions it uniquely among antioxidants. It plays a critical role in detoxifying reactive oxygen species, showcasing its essential role in cellular protection and metabolic processes (Navari-Izzo et al., 2002).
Pharmacological Innovations Innovative applications in pharmacology, such as the development of stable analogs for therapeutic use, further exemplify the scientific significance of derivatives related to this compound. These derivatives open new avenues for drug development, especially in cardiovascular therapies (Yang et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
5-(2,5-dioxopyrrolidin-1-yl)pentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO4/c11-7-4-5-8(12)10(7)6-2-1-3-9(13)14/h1-6H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSVHVEDBGWJYSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CCCCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
153195-41-6 |
Source
|
Record name | 5-(2,5-dioxopyrrolidin-1-yl)pentanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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